Cas no 13122-52-6 (2-Pentanone, 4-methoxy-)
2-Pentanone, 4-methoxy- structure
Product Name:2-Pentanone, 4-methoxy-
CAS No:13122-52-6
MF:C6H12O2
MW:116.158282279968
CID:119310
PubChem ID:12723433
Update Time:2025-04-18
2-Pentanone, 4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 4-methoxy-
- 2-Pentanone, 4-methoxy- (9CI)
- 4-methoxypentan-2-one
- DTXSID00508117
- AKOS013569619
- J-200112
- 13122-52-6
- SCHEMBL2742444
-
- Inchi: 1S/C6H12O2/c1-5(7)4-6(2)8-3/h6H,4H2,1-3H3
- InChI Key: BNEZGZQZWFYHTI-UHFFFAOYSA-N
- SMILES: O(C)C(C)CC(C)=O
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 78.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Pentanone, 4-methoxy- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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